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Compound of Interest

Compound Name: Strychnine hydrochloride

Cat. No.: B1681770

Introduction

Strychnine, a terpene indole alkaloid, is a classic neurotoxin renowned for its potent and
convulsive effects.[1][2] Historically sourced from the seeds of the Strychnos nux-vomica tree,
its hydrochloride salt is the preferred form for research applications due to its increased
solubility in aqueous solutions.[3][4] This guide provides an in-depth examination of strychnine
hydrochloride, covering its fundamental chemical identifiers, mechanism of action, and
detailed protocols for its safe handling and analytical determination. As a highly specific and
competitive antagonist of glycine receptors, strychnine hydrochloride remains an invaluable
pharmacological tool for neuroscientists studying inhibitory neurotransmission, synaptic
function, and seizure pathologies.[5][6]

Chemical Identity and Physicochemical Properties

Accurate identification is paramount when working with a compound as potent as strychnine
hydrochloride. The following tables summarize its key chemical identifiers and properties.

Chemical Identifiers

A compilation of essential identifiers for strychnine hydrochloride ensures unambiguous
documentation and information retrieval.
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Identifier Value Source

CAS Number 1421-86-9 [A171819110]

(4aR,4alR,5aS,8aR,8al1S,15a
S)-2,4a,4al1,5,5a,7,8,8a1,15,1
5a-decahydro-14H-4,6-

IUPAC Name methanoindolo[3,2,1- [7][10]
ijjJoxepino[2,3,4-de]pyrrolo[2,3-
h]quinolin-14-one

hydrochloride
Chemical Formula C21H23CIN202 [71[10]
Molecular Weight 370.88 g/mol [71191[10]
InChi Key VLXYTKMPCOQKEM- 7]

ZEYGOCRCSA-N

C1CN2CC3=CCO[C@]4([C@

H]5C6=C(C=CC=C6)N(C5=0) Not directly from search, but
[C@H4[C@H]3C[C@@H]2C1 consistent with structure.
)CI

Canonical SMILES

57-24-9 (free base), 60-41-3
Related CAS Numbers (sulfate), 66-32-0 (nitrate), [B171[11]
6101-04-8 (dihydrate)

Chemical Structure

The complex, heteroheptacyclic structure of strychnine presents a significant synthetic
challenge and is responsible for its high-affinity binding to the glycine receptor.[1]

Caption: Chemical structure of Strychnine Hydrochloride.

Physicochemical Properties

The physical and chemical characteristics of strychnine hydrochloride dictate its handling,
storage, and application in experimental settings.
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Property Value Source

Colorless or white to pale

Appearance reddish-yellow crystalline [31181[12]
powder.

Taste Intensely bitter. [31[8][13]

Melting Point ~295 °C [12]

Sparingly/slightly soluble in
water (~1 g in 35-40 mL).

Solubility Slightly soluble in chloroform [81[12][14]
and methanol. Insoluble in

ether.

Stable under normal ambient
Stability and anticipated storage and [12][15]

handling conditions.

Store in a secure, dry, cool,
well-ventilated area at room

Storage temperature, away from [B1[14][15][16]
incompatible materials like

strong oxidizing agents.

pKa 2.3, 8.0 (at 25°C) [4]

Mechanism of Action: Glycine Receptor Antagonism

Strychnine exerts its potent physiological effects primarily through its action as a selective,
competitive antagonist of the glycine receptor (GlyR), a ligand-gated chloride ion channel.[1]
[171[5][6]

The Role of Glycinergic Inhibition

In the central nervous system, particularly the spinal cord and brainstem, glycine functions as a
major inhibitory neurotransmitter.[1][6]

© 2025 BenchChem. All rights reserved. 3/13 Tech Support


https://www.spectrumchemical.com/cas/6101-04-8
https://www.spectrumchemical.com/cas/1421-86-9
https://pubchem.ncbi.nlm.nih.gov/compound/Strychnine
https://www.spectrumchemical.com/cas/6101-04-8
https://www.spectrumchemical.com/cas/1421-86-9
https://www.vedantu.com/chemistry/strychnine
https://pubchem.ncbi.nlm.nih.gov/compound/Strychnine
https://www.spectrumchemical.com/cas/1421-86-9
https://pubchem.ncbi.nlm.nih.gov/compound/Strychnine
https://datasheets.scbt.com/sc-204306.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Strychnine
https://www.carlroth.com/medias/SDB-4845-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjczMTl8YXBwbGljYXRpb24vcGRmfGFEZzRMMmc1WXk4NU1UZ3hPREF6TVRFNE5qSXlMMU5FUWw4ME9EUTFYMGRDWDBWT0xuQmtaZ3w1NDZlMzk3NGI4OWMyYzJlNzg4NGNhOGNmNTEyYmNlNDNiYzFiODg0YjAyZDMxYzVjMjJhODUzODVjMGY2ZDcw
https://www.spectrumchemical.com/cas/1421-86-9
https://datasheets.scbt.com/sc-204306.pdf
https://www.carlroth.com/medias/SDB-4845-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjczMTl8YXBwbGljYXRpb24vcGRmfGFEZzRMMmc1WXk4NU1UZ3hPREF6TVRFNE5qSXlMMU5FUWw4ME9EUTFYMGRDWDBWT0xuQmtaZ3w1NDZlMzk3NGI4OWMyYzJlNzg4NGNhOGNmNTEyYmNlNDNiYzFiODg0YjAyZDMxYzVjMjJhODUzODVjMGY2ZDcw
https://www.chemicalbook.com/msds/strychnine-hydrochloride.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/317/839/s8753pis.pdf
https://en.wikipedia.org/wiki/Strychnine
https://www.ncbi.nlm.nih.gov/books/NBK459306/
https://www.benchchem.com/pdf/Strychnine_s_Antagonism_of_Glycine_Receptors_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Strychnine_as_a_Tool_for_Inducing_Seizure_Models_in_Neuroscience_Research.pdf
https://en.wikipedia.org/wiki/Strychnine
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Strychnine_as_a_Tool_for_Inducing_Seizure_Models_in_Neuroscience_Research.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681770?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Glycine Release: An action potential in an inhibitory interneuron triggers the release of
glycine into the synaptic cleft.

» Receptor Binding: Glycine binds to its specific site on the postsynaptic GlyR.

e Channel Opening: This binding event causes a conformational change in the GlyR, opening
its integral chloride (CI~) channel.[1][5]

e Hyperpolarization: Negatively charged chloride ions flow into the neuron, causing
hyperpolarization of the postsynaptic membrane. This increases the threshold required to fire
an action potential, resulting in an Inhibitory Postsynaptic Potential (IPSP).[1][5] This
mechanism is crucial for modulating motor neuron activity and coordinating muscle reflexes.
[18]

Strychnine's Antagonistic Action

Strychnine disrupts this vital inhibitory process.

o Competitive Binding: Strychnine binds with high affinity to the same, or an overlapping, site
on the GlyR as glycine.[1][5][19]

e Inhibition of Channel Opening: By occupying the binding site, strychnine prevents glycine
from activating the receptor. This blockade prevents the influx of chloride ions.[5]

 Disinhibition and Hyperexcitability: The prevention of inhibitory signals means that lower
levels of excitatory neurotransmitters are sufficient to trigger an action potential.[1] This
"disinhibition" of motor neurons leads to uncontrolled neuronal firing, resulting in the
characteristic spastic muscle contractions, convulsions, and hyperexcitability associated with
strychnine poisoning.[1][17][2]

© 2025 BenchChem. All rights reserved. 4 /13 Tech Support


https://en.wikipedia.org/wiki/Strychnine
https://www.benchchem.com/pdf/Strychnine_s_Antagonism_of_Glycine_Receptors_A_Technical_Guide.pdf
https://en.wikipedia.org/wiki/Strychnine
https://www.benchchem.com/pdf/Strychnine_s_Antagonism_of_Glycine_Receptors_A_Technical_Guide.pdf
https://taylorandfrancis.com/knowledge/Medicine_and_healthcare/Pharmaceutical_medicine/Glycine_receptor_antagonist/
https://en.wikipedia.org/wiki/Strychnine
https://www.benchchem.com/pdf/Strychnine_s_Antagonism_of_Glycine_Receptors_A_Technical_Guide.pdf
https://pubmed.ncbi.nlm.nih.gov/8939452/
https://www.benchchem.com/pdf/Strychnine_s_Antagonism_of_Glycine_Receptors_A_Technical_Guide.pdf
https://en.wikipedia.org/wiki/Strychnine
https://en.wikipedia.org/wiki/Strychnine
https://www.ncbi.nlm.nih.gov/books/NBK459306/
https://www.researchgate.net/publication/284168379_Strychnine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681770?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Inhibitory
Interneurol

Glycine Receptor (GlyR)
(Postsynaptic Membrane)

CI= Channel Opens

CI~ Influx

A

Membrane Hyperpolarizatio
(IPSP)

)

Inhibition of
Action Potential

Strychnine Antagonism

Strychnine

ompetitively Binds

Glycine Receptor (GlyR)
(Postsynaptic Membrane)

[CI Channel Blocked)

No CI= Influx

Y

No Hyperpolarization

\

Neuronal Hyperexcitability
(Convulsions)

Click to download full resolution via product page

Caption: Strychnine competitively antagonizes the glycine receptor.
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Research Applications

Due to its well-defined mechanism, strychnine hydrochloride is a critical tool for
neuroscience research. Its primary application is in the study of the glycine receptor and its role
in the central nervous system. It is widely used to induce acute, tonic-clonic seizures in animal
models, providing a reliable and reproducible method for investigating the fundamental
mechanisms of seizure generation and for the preclinical screening of potential anticonvulsant
drugs.[6]

Experimental Protocols

CAUTION: Strychnine hydrochloride is fatal if swallowed or inhaled.[10] All procedures must
be conducted by trained personnel in a controlled laboratory setting, adhering strictly to
institutional safety guidelines.

Safe Handling and Disposal
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Start: Require Strychnine HCI

1. Don Personal Protective Equipment (PPE)
- Nitrile Gloves
- Safety Goggles / Face Shield
- Lab Coat

\ 4
2. Prepare Handling Environment
- Certified Chemical Fume Hood

- Decontamination Supplies Ready

\ 4
3. Weighing
- Use precision balance inside fume hood.
- Handle container with care to avoid dust.
- Use anti-static weigh paper.

Y

4. Solubilization
- Add solvent to powder slowly.
- Keep container closed as much as possible.
- Vortex/sonicate to dissolve as needed.

Y
5. Immediate Cleanup
- Wipe down all surfaces with appropriate decontaminant.
- Dispose of all contaminated consumables in a labeled hazardous waste bag.

Y

6. Storage
- Tightly seal primary and secondary containers.
- Store in a locked, designated, and secure area.

7. Waste Disposal
- Collect all solid and liquid waste in clearly labeled, sealed hazardous waste containers.
- Follow institutional EHS guidelines for disposal.

End of Procedure

Click to download full resolution via product page

Caption: Workflow for the safe handling of strychnine hydrochloride.
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Protocol Details:

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile),
safety goggles with side shields or a full-face shield, and a lab coat.[20][21]

Ventilation: All handling of solid strychnine hydrochloride or its concentrated solutions
must be performed within a certified chemical fume hood to prevent inhalation.[15][20]

Handling: Avoid the formation of dust.[15][20] Handle and open containers with care. Use
spark-proof tools and equipment designed to prevent electrostatic discharge.[16]

Spill Management:

o Minor Spills: Carefully dampen the solid material with water to prevent dusting.[14]
Mechanically sweep up the material and place it into a suitable, sealed container for
disposal.[15][21] Clean the spill area thoroughly.

o Major Spills: Evacuate the area. Alert emergency responders. Wear full-body protective
clothing and a self-contained breathing apparatus.[14]

Disposal: Dispose of waste materials, including contaminated consumables and empty
containers, as hazardous waste.[20] This should be done through a licensed professional
waste disposal service, often involving incineration in a specialized apparatus.[14][20] Do not
allow the product to enter drains or the environment.[20][21]

Analytical Methods for Detection and Quantification

The accurate quantification of strychnine in biological or experimental samples is crucial. Gas
Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography
(HPLC) are the most common and reliable techniques.[22]

Sample Preparation: Solid-Phase Extraction (SPE)

SPE is a robust method for extracting and concentrating strychnine from complex matrices like
blood or tissue homogenates prior to analysis.[22][23]

o Pre-treatment: Dilute the biological sample (e.g., 0.5 mL of whole blood) with buffer and add
an appropriate internal standard.[22][23]
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» Cartridge Conditioning: Condition an SPE cartridge (e.g., Oasis HLB) by washing
sequentially with methanol and water.[23]

o Sample Loading: Load the pre-treated sample onto the conditioned cartridge.

e Washing: Wash the cartridge with a weak solvent (e.g., water, followed by a methanol/water
mixture) to remove interferences.[23]

o Elution: Elute the strychnine from the cartridge using a stronger solvent, such as
ammoniated methanol.[23]

o Evaporation & Reconstitution: Evaporate the eluate to dryness under a gentle stream of
nitrogen. Reconstitute the residue in a small, known volume of mobile phase (for HPLC) or a
suitable solvent like methanol (for GC-MS).[23]

Method 1: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers high specificity and sensitivity for strychnine identification and quantification.[23]

Instrumentation: Agilent 6890N GC with 5973N Mass Spectrometer, or equivalent.[23]

e Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 um film thickness) or similar capillary column.
[23]

o Carrier Gas: Helium at a constant flow of 1 mL/min.[23][24]

e Injector Temperature: 280°C.[23]

e Oven Temperature Program:

o Initial temperature: 150°C, hold for 1 minute.

o Ramp: Increase to 280°C at a rate of 10°C/min.

o Hold: Maintain 280°C for 5 minutes.[23]

e Mass Spectrometer Mode: Electron Impact (El) ionization at 70 eV.[23]
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» Detection: Monitor for characteristic strychnine ions.

o Expected Outcome: Provides a quantitative result with a limit of detection (LOD) around 0.03
pg/mL in blood.[25]

Method 2: High-Performance Liquid Chromatography (HPLC)

HPLC with UV detection is a versatile and widely used technique for strychnine quantification.
[23][24]

Instrumentation: Agilent 1100 series with UV detector, or equivalent.[24]
e Column: C18 reversed-phase column (e.g., Phenomenex-ODS, 250mm x 4.6mm, 5um).[24]

» Mobile Phase: A mixture of methanol, water, and diethylamine (e.g., 55:45:0.2 v/v).[24] The
mobile phase should be filtered and degassed.

e Flow Rate: 1.0 mL/min.[23][24]

e Column Temperature: 25°C.[23]

o Detection: UV detector set to 254 nm or 260 nm.[23][24]
e Injection Volume: 20 pL.[23]

o Expected Outcome: Quantification is achieved by comparing the peak area of the sample to
that of a known standard. The detection limit is typically in the low nanogram range.[25]
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Caption: General workflow for strychnine analysis in biological samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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